N-(4-bromo-3-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H14BrNO3/c1-10-8-11(6-7-12(10)17)18-16(19)15-9-20-13-4-2-3-5-14(13)21-15/h2-8,15H,9H2,1H3,(H,18,19)
• InChI Key: OSDBOSPIWLGYSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2COC3=CC=CC=C3O2)Br
• Molecular Formula: C16H14BrNO3
• Molecular Weight: 348.19 g/mol

Description

N-(4-bromo-3-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a chemical compound that has been extensively studied for its potential therapeutic applications in various fields. This compound is also known as BRL-15572 and has been found to exhibit promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N-(4-bromo-3-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves the modulation of various neurotransmitters in the brain, such as serotonin and dopamine. It has been found to act as a selective antagonist of the 5-HT2C receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
N-(4-bromo-3-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been found to exhibit various biochemical and physiological effects. It has been found to increase the levels of dopamine and norepinephrine in the brain, which are involved in the regulation of mood and anxiety. It has also been found to decrease the levels of cortisol, which is a stress hormone.

Advantages and Limitations for Lab Experiments

N-(4-bromo-3-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has several advantages for lab experiments. It is a highly selective antagonist of the 5-HT2C receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, its limitations include its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(4-bromo-3-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One potential direction is the further investigation of its potential therapeutic applications in the treatment of neurological disorders and cancer. Another direction is the development of more efficient synthesis methods for this compound, which could make it more readily available for research purposes. Additionally, the study of its mechanism of action and its effects on various neurotransmitters could provide valuable insights into the regulation of mood and anxiety.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been extensively studied for its potential therapeutic applications in various fields. It has been found to exhibit promising results in the treatment of neurological disorders, such as anxiety and depression. It has also been studied for its potential use in cancer therapy, as it has been found to inhibit the growth of cancer cells.